Cas no 2137676-77-6 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopentyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopentyl)-
• CAS No: 2137676-77-6
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• CID: 5277865
• Update Time: 2025-07-09

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopentyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopentyl)-

• Inchi： 1S/C11H13ClN2O2/c1-11(4-2-3-5-11)10-13-7(9(15)16)6-8(12)14-10/h6H,2-5H2,1H3,(H,15,16)
• InChI Key： GHWFWKOLCYBTFW-UHFFFAOYSA-N
• SMILES： C1(C2(C)CCCC2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopentyl)-

Comprehensive Analysis of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopentyl)- (CAS No. 2137676-77-6)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-methylcyclopentyl)- (CAS No. 2137676-77-6) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its pyrimidine core and chloro-substituted structure, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique 1-methylcyclopentyl side chain, which may influence bioavailability and target specificity.

The compound's molecular formula, C₁₁H₁₃ClN₂O₂, reveals a balanced hydrophobicity that makes it valuable for medicinal chemistry optimization. Recent literature highlights its role as a building block for kinase inhibitors, aligning with current trends in precision medicine and cancer therapeutics. Its 6-chloro substitution pattern is particularly noteworthy, as this modification often enhances binding affinity in pharmaceutical targets.

From a synthetic chemistry perspective, CAS 2137676-77-6 demonstrates remarkable versatility. Its carboxylic acid functionality allows for straightforward derivatization through amide coupling or esterification, addressing the growing demand for structure-activity relationship (SAR) studies. This characteristic has made it a frequent subject in patent applications related to small molecule drug development, especially in the context of metabolic disease research and central nervous system (CNS) targeting compounds.

Analytical studies of this compound utilize advanced techniques including HPLC purification and NMR characterization, reflecting the pharmaceutical industry's emphasis on high-purity intermediates. The methylcyclopentyl moiety contributes to improved metabolic stability, a key consideration in modern drug design principles. These properties position the compound as valuable for researchers exploring bioisosteric replacements in lead optimization campaigns.

Environmental and green chemistry aspects of 4-Pyrimidinecarboxylic acid derivatives have gained attention, with studies examining sustainable synthesis routes. The compound's potential in crop protection formulations has also been investigated, though applications remain primarily in preclinical research. Its chloropyrimidine structure shares features with several FDA-approved drugs, making it a compelling subject for drug repurposing studies.

Quality control protocols for CAS 2137676-77-6 typically involve rigorous spectroscopic verification and chromatographic purity assessment, meeting the stringent requirements of GMP-compliant synthesis. The compound's stability profile makes it suitable for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration.

Emerging research directions include computational studies of its molecular docking potential and investigations into its physicochemical properties. The 1-methylcyclopentyl group presents interesting possibilities for conformational restriction strategies in drug design. These characteristics align with current interests in fragment-based drug discovery and allosteric modulator development.

From a commercial perspective, 6-chloro-2-(1-methylcyclopentyl)pyrimidine-4-carboxylic acid has seen growing demand from contract research organizations and academic laboratories. Suppliers typically provide detailed certificates of analysis and structure-verification data, reflecting the compound's use in regulated research environments. Proper storage conditions generally recommend protection from moisture and maintenance at controlled temperatures.

The scientific community continues to explore novel applications for this pyrimidine derivative, particularly in the context of targeted protein degradation and proteolysis targeting chimera (PROTAC) development. Its balanced lipophilicity profile (predicted LogP ~2.5) makes it particularly interesting for blood-brain barrier penetration studies, a hot topic in neuropharmacology research.

Future research directions may focus on expanding the compound's utility through combinatorial chemistry approaches or exploring its potential as a fluorescence probe precursor. The presence of both hydrogen bond donor and acceptor sites in its structure suggests possible applications in supramolecular chemistry and materials science applications beyond pharmaceutical uses.